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Compound of Interest

Compound Name: CP-868388 free base

Cat. No.: B1669575 Get Quote

For Immediate Use by Laboratory and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

CP-868388 free base, a potent and selective PPARα agonist. Adherence to these procedures

is critical to ensure personnel safety and environmental protection, reflecting our commitment

to responsible laboratory practices.

Hazard Identification and Data Summary
CP-868388 free base is classified as a hazardous substance, requiring specialized disposal

procedures. The primary hazards are acute oral toxicity and high toxicity to aquatic life. All

personnel handling this compound must be familiar with its hazard profile, summarized in the

table below.
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Property Value Citation

Chemical Name CP-868388 free base

CAS Number 702681-67-2 [1]

Molecular Formula C₂₆H₃₃NO₅ [2]

Molecular Weight 439.54 g/mol [2]

GHS Hazard Statements

H301: Toxic if swallowedH410:

Very toxic to aquatic life with

long lasting effects

[1]

GHS Hazard Pictograms

GHS06 (Skull and

Crossbones)GHS09

(Environment)

[1]

Personal Protective Equipment (PPE)
Standard laboratory PPE is mandatory when handling CP-868388 free base in any form (solid

or in solution). This includes, but is not limited to:

Gloves: Nitrile or other chemically resistant gloves.

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat must be worn and buttoned.

Respiratory Protection: For handling fine powders or creating aerosols, a properly fitted

respirator may be necessary. Consult your institution's environmental health and safety

(EHS) office for specific guidance.

Disposal Procedures for CP-868388 Free Base
Under no circumstances should CP-868388 free base or its containers be disposed of in the

regular trash or down the drain.[3] This compound's high aquatic toxicity necessitates that it be

treated as hazardous chemical waste.
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Unused or Expired CP-868388 Free Base (Solid)
Containerization: Ensure the compound is in a clearly labeled, sealed, and non-reactive

container. The original manufacturer's container is ideal.

Labeling: The container must be labeled with the words "Hazardous Waste," the full chemical

name ("CP-868388 free base"), and the appropriate hazard pictograms (Toxic,

Environmental Hazard).[4]

Storage: Store the waste container in a designated satellite accumulation area for hazardous

waste.[5] This area should be secure and away from incompatible materials.

Disposal Request: Contact your institution's EHS office to arrange for pickup and disposal by

a licensed hazardous waste contractor.

Contaminated Labware and Debris
This includes items such as pipette tips, centrifuge tubes, and paper towels that have come

into direct contact with CP-868388 free base.

Segregation: Collect all contaminated solid waste in a dedicated, leak-proof container lined

with a heavy-duty plastic bag.

Labeling: Clearly label the container as "Hazardous Waste" and list the contaminant ("CP-
868388 free base contaminated debris").

Storage and Disposal: Store and dispose of this waste through your institution's EHS-

approved hazardous waste stream.

Solutions Containing CP-868388 Free Base
Collection: Collect all aqueous and solvent-based solutions containing CP-868388 free base
in a dedicated, sealed, and chemically compatible waste container. Do not mix with other

waste streams unless explicitly approved by your EHS office.

Labeling: Label the container with "Hazardous Waste," the full chemical name ("CP-868388
free base"), the solvent system (e.g., "in DMSO"), and an approximate concentration.
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Storage and Disposal: Store in the satellite accumulation area and arrange for EHS pickup.

Empty Containers
Decontamination: Triple-rinse the empty container with a suitable solvent that can dissolve

CP-868388. Collect the rinsate as hazardous waste.[6]

Disposal of Rinsed Container: Once decontaminated, the container can be disposed of

according to your institution's guidelines for non-hazardous lab glass or plastic, after

defacing the original label.[7]

Experimental Workflow and Disposal Decision
Diagram
The following diagram illustrates the decision-making process for the proper disposal of

materials related to CP-868388 free base.
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Caption: Decision workflow for the disposal of CP-868388 free base and related materials.
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By adhering to these guidelines, researchers and laboratory personnel can ensure the safe and

environmentally responsible disposal of CP-868388 free base, fostering a culture of safety and

compliance within the scientific community. For any uncertainties, always consult your

institution's Environmental Health and Safety department.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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